Cas no 61434-46-6 (3,4'-Di-iso-propylbiphenyl)

3,4'-Di-iso-propylbiphenyl is a biphenyl derivative characterized by the presence of isopropyl substituents at the 3 and 4' positions of the biphenyl scaffold. This compound is valued for its thermal and chemical stability, making it suitable for applications in high-performance materials and specialty chemicals. Its symmetrical substitution pattern enhances solubility in organic solvents while maintaining a rigid molecular structure, which is advantageous for use in liquid crystals or as an intermediate in organic synthesis. The isopropyl groups contribute to steric hindrance, improving resistance to oxidative degradation. This compound is often utilized in research and industrial settings where tailored aromatic systems are required.
3,4'-Di-iso-propylbiphenyl structure
3,4'-Di-iso-propylbiphenyl structure
Product Name:3,4'-Di-iso-propylbiphenyl
CAS No:61434-46-6
MF:C18H22
MW:238.367285251617
MDL:MFCD00043539
CID:518400
PubChem ID:123379
Update Time:2025-05-27

3,4'-Di-iso-propylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3,4'-bis(1-methylethyl)-
    • 3,4-Di-Iso-Propylbiphenyl
    • 3,4'-Diisopropylbiphenyl
    • 1-propan-2-yl-3-(4-propan-2-ylphenyl)benzene
    • 1-(methylethyl)-3-[4-(methylethyl)phenyl]benzene
    • 3,4'-Diisopropyl-1,1'-biphenyl
    • 4,3'-Diisopropyl-biphenyl
    • 61434-46-6
    • AKOS015838452
    • GF449RAN44
    • 1,1'-Biphenyl, 3,4'-bis-(1-methylethyl)
    • 4,4'-Di-iso-propylbiphenyl
    • 1,1'-Biphenyl, 3,4'-bis(1-methylethyl)-
    • UNII-GF449RAN44
    • MFCD00043539
    • 3,4'-Diisopropyl-1,1'-biphenyl;
    • 3,4'-Di-iso-propylbiphenyl
    • Q27279077
    • CS-0454164
    • DTXSID00976993
    • 3,4'-BIS(1-METHYLETHYL)-1,1'-BIPHENYL
    • 3,4'-Di(propan-2-yl)-1,1'-biphenyl
    • 1,1'-Biphenyl, 3,4'-diisopropyl
    • 3,4'-Diisopropyl-1,1'-biphenyl #
    • 3,4'-bis(propan-2-yl)-1,1'-biphenyl
    • MDL: MFCD00043539
    • Inchi: 1S/C18H22/c1-13(2)15-8-10-16(11-9-15)18-7-5-6-17(12-18)14(3)4/h5-14H,1-4H3
    • InChI Key: LHNUPUGVRFQTLK-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC=C(C=1)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 238.17200
  • Monoisotopic Mass: 238.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.8

Experimental Properties

  • Density: 0.935
  • Boiling Point: 336.1°C at 760 mmHg
  • Flash Point: 166°C
  • Refractive Index: 1.533
  • PSA: 0.00000
  • LogP: 5.60040

3,4'-Di-iso-propylbiphenyl Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3,4'-Di-iso-propylbiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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TRC
D492345-100mg
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100mg
$ 50.00 2022-06-05
TRC
D492345-500mg
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$1378.00 2023-05-18
TRC
D492345-1g
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$ 80.00 2022-06-05
abcr
AB206447-10g
3,4'-Diisopropylbiphenyl, 98%; .
61434-46-6 98%
10g
€574.00 2025-04-17
abcr
AB206447-25g
3,4'-Diisopropylbiphenyl, 94%; .
61434-46-6 94%
25g
€443.20 2024-04-16
abcr
AB206447-10 g
3,4'-Diisopropylbiphenyl, 94%; .
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10 g
€236.20 2023-07-20
abcr
AB206447-50 g
3,4'-Diisopropylbiphenyl, 94%; .
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€504.00 2023-01-27

3,4'-Di-iso-propylbiphenyl Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:61434-46-6)3,4'-Di-iso-propylbiphenyl
Order Number:A1168249
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:11
Price ($):340.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61434-46-6)3,4-二异丙基联苯
Order Number:LE27029371
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:61434-46-6)3,4'-Di-iso-propylbiphenyl
A1168249
Purity:99%
Quantity:10g
Price ($):340.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:61434-46-6)3,4-二异丙基联苯
LE27029371
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email